1-(3-Hydroxypropyl)-5-hydroxymethylimidazole

• CAS No.: 329378-98-5
• Molecular Formula: C7H12N2O2
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 3-[5-(hydroxymethyl)imidazol-1-yl]propan-1-ol
• InChI: InChI=1S/C7H12N2O2/c10-3-1-2-9-6-8-4-7(9)5-11/h4,6,10-11H,1-3,5H2
• InChI Key: KIVIVOVVCVNJLD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(C=N1)CCCO)CO

Description

1-(3-Hydroxypropyl)-5-hydroxymethylimidazole is a useful research compound. Its molecular formula is C7H12N2O2 and its molecular weight is 156.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-(3-Hydroxypropyl)-2-mercapto-5-hydroxymethylimidazole(5.0 g, 23.1 mmol) and tungstic acid(H2WO4, 58 mg, 1 mol %) were mixed in 25 ml of methanol and 25 ml of distilled water. The mixture was warmed to 40° C. and 3.6 g of 30% hydrogen peroxide was added dropwise thereto. The whole mixture was stirred for 15 minutes and cooled and then, neutralized with 1 N sodium hydroxide solution. The resulting mixture was extracted twice with 25 ml of n-butanol and the solvent was distilled under reduced pressure to give 3.45 g(Yield 80.7%) of the title compound. 1H NMR (500 MHz, CDCl3) δ 7.46 (1H, s), 6.91 (1H, s), 4.61 (2H, s), 4.15 (2H, t, J=7 Hz), 3.52 (2H, t, J=7 Hz), 2.01 (2H, m).